Cas no 1823958-85-5 ((2-bromo-2-methylcyclopropyl)methanol)

• Product Name: (2-bromo-2-methylcyclopropyl)methanol
• CAS No: 1823958-85-5
• MDL: MFCD30283012
• CID: 4622028
• PubChem ID: 126970862
• Update Time: 2025-10-23

(2-bromo-2-methylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-bromo-2-methylcyclopropyl)methanol

• MDL： MFCD30283012

Additional information on (2-bromo-2-methylcyclopropyl)methanol

Compound CAS No. 1823958-85-5: (2-Bromo-2-Methylcyclopropyl)Methanol

The compound with CAS No. 1823958-85-5, commonly referred to as (2-bromo-2-methylcyclopropyl)methanol, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring structure, which is a three-membered ring containing two substituents: a bromine atom and a methyl group, along with a hydroxymethyl group attached to the cyclopropane ring. The combination of these functional groups makes this compound highly versatile and valuable in various chemical applications.

The synthesis of (2-bromo-2-methylcyclopropyl)methanol involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthesis process by employing green chemistry principles, such as using biodegradable solvents and reducing waste generation. These advancements not only enhance the efficiency of the synthesis but also align with global efforts to promote sustainable chemical practices.

One of the most intriguing aspects of this compound is its structural stability. The cyclopropane ring, despite its high ring strain, exhibits remarkable resilience due to the electron-withdrawing effects of the bromine atom and the electron-donating methyl group. This balance of electronic effects stabilizes the molecule and contributes to its unique reactivity in chemical reactions. Researchers have explored the use of this compound in various catalytic cycles, where its stability under harsh reaction conditions has proven advantageous.

In terms of applications, (2-bromo-2-methylcyclopropyl)methanol has shown potential in the development of novel pharmaceuticals. Its structure allows for selective binding to specific biological targets, making it a promising candidate for drug design. Recent studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, highlighting its potential as a lead compound for therapeutic agents.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable covalent bonds under specific conditions makes it a valuable precursor for synthesizing advanced polymers and materials with tailored properties. For instance, researchers have utilized this compound to create high-performance polymers for use in electronics and aerospace industries.

The study of (2-bromo-2-methylcyclopropyl)methanol has also led to new insights into the behavior of strained ring systems in organic chemistry. By examining its reactivity under various conditions, scientists have gained a deeper understanding of how ring strain influences chemical reactions. This knowledge is crucial for designing more efficient synthetic pathways and predicting the behavior of similar compounds.

In conclusion, CAS No. 1823958-85-5, or (2-bromo-2-methylcyclopropyl)methanol, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, stability, and reactivity make it an essential component in modern chemical research and development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.